Cas no 337496-24-9 (<br>N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-ben zamide)

<br>N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-ben zamide structure
337496-24-9 structure
Product Name:<br>N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-ben zamide
CAS No:337496-24-9
MF:C20H14Cl3N3O5
MW:482.701261997223
CID:3071128
PubChem ID:1119976
Update Time:2025-05-18

<br>N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-ben zamide Chemical and Physical Properties

Names and Identifiers

    • <br>N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-ben zamide
    • N-(Furan-2-ylmethyl)-3-nitro-N-(2-oxo-2-((2,4,6-trichlorophenyl)amino)ethyl)benzamide
    • AKOS000573462
    • Oprea1_095039
    • 337496-24-9
    • SB61406
    • N-(2-furylmethyl)-3-nitro-N-[2-oxo-2-(2,4,6-trichloroanilino)ethyl]benzamide
    • Oprea1_450024
    • N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide
    • AG-690/13704837
    • MDL: MFCD02046715
    • Inchi: 1S/C20H14Cl3N3O5/c21-13-8-16(22)19(17(23)9-13)24-18(27)11-25(10-15-5-2-6-31-15)20(28)12-3-1-4-14(7-12)26(29)30/h1-9H,10-11H2,(H,24,27)
    • InChI Key: BGTWICJQLSKVLL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1NC(CN(C(C1C=CC=C(C=1)[N+](=O)[O-])=O)CC1=CC=CO1)=O)Cl)Cl

Computed Properties

  • Exact Mass: 480.999904Da
  • Monoisotopic Mass: 480.999904Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 108Ų

<br>N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-ben zamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM518253-1g
N-(Furan-2-ylmethyl)-3-nitro-N-(2-oxo-2-((2,4,6-trichlorophenyl)amino)ethyl)benzamide
337496-24-9 97%
1g
$291 2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1671114-5g
N-(furan-2-ylmethyl)-3-nitro-N-(2-oxo-2-((2,4,6-trichlorophenyl)amino)ethyl)benzamide
337496-24-9 98%
5g
¥9156.00 2024-05-18
Crysdot LLC
CD11141345-5g
N-(Furan-2-ylmethyl)-3-nitro-N-(2-oxo-2-((2,4,6-trichlorophenyl)amino)ethyl)benzamide
337496-24-9 97%
5g
$874 2024-07-17

Additional information on <br>N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-ben zamide

Introduction to N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide (CAS No. 337496-24-9)

N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 337496-24-9, represents a unique molecular architecture that combines various functional groups, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of this molecule is characterized by the presence of a furan moiety, a nitro group, and a trichlorophenylcarbamoyl substituent. These elements contribute to the compound's overall reactivity and potential biological activity. The furan ring is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules due to its ability to interact with biological targets in multiple ways. The nitro group, on the other hand, can influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability. Lastly, the trichlorophenylcarbamoyl group introduces lipophilicity and potential for hydrogen bonding, which are crucial factors in drug design.

In recent years, there has been a growing interest in developing novel compounds that incorporate heterocyclic structures, such as furan derivatives, due to their demonstrated efficacy in various therapeutic areas. Research has shown that furan-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide may contribute to its unique pharmacological profile.

The introduction of the nitro group into the molecular structure is particularly noteworthy. Nitro compounds have been extensively studied for their potential therapeutic benefits. For instance, nitroaromatics have shown promise in the treatment of neurological disorders and cancer. The electron-withdrawing nature of the nitro group can modulate the reactivity of adjacent functional groups, potentially enhancing the compound's interaction with biological targets. Additionally, nitro groups can be reduced to amine groups under specific conditions, which can open up new avenues for chemical modification and drug development.

The presence of the trichlorophenylcarbamoyl moiety adds another layer of complexity to the compound's structure. Trichlorophenyl derivatives are known for their enhanced lipophilicity and metabolic stability, which are desirable properties for pharmaceutical candidates. The carbamoyl group further contributes to hydrogen bonding capabilities, which can improve binding affinity to biological receptors. This combination of features makes N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide a compelling subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide, computational studies have suggested that it may interact with various biological targets relevant to inflammatory diseases and cancer. These predictions are based on the compound's structural features and its predicted binding modes within biological systems.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be meticulously controlled to avoid unwanted side reactions. Researchers have employed various synthetic strategies, including multi-step organic synthesis and palladium-catalyzed cross-coupling reactions, to construct the desired molecular framework. The successful synthesis of N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide highlights the advancements in synthetic methodologies that are enabling the creation of complex organic molecules.

Evaluation of the compound's pharmacological properties is crucial before it can be considered for clinical development. In vitro assays have been conducted to assess its interaction with various enzymes and receptors relevant to therapeutic targets. Preliminary results indicate that N-Furan-2-ylmethyl-3-nitro-N-[(2,4,6-trichloro-phenylcarbamoyl)-methyl]-benzamide exhibits promising activity against certain enzymes involved in inflammatory pathways. These findings warrant further investigation into its potential as a therapeutic agent.

The safety profile of any pharmaceutical candidate must be thoroughly evaluated before proceeding to clinical trials. Toxicological studies have been initiated to assess the compound's acute and chronic toxicity profiles. These studies involve exposing laboratory animals to varying doses of the compound and monitoring them for any adverse effects. The results of these studies will provide critical insights into the safety considerations associated with N-Furan-2-ylmethyl-3-nitro-N-[(2,

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.